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Cat. No.: B152003 Get Quote

Benzyl Ethyl Ether: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

benzyl ethyl ether. It includes a summary of its key attributes, detailed experimental protocols

for its synthesis and analysis, and a discussion of its applications in scientific research.

Core Physical and Chemical Properties
Benzyl ethyl ether, also known as (ethoxymethyl)benzene, is an organic compound with the

chemical formula C₉H₁₂O.[1][2][3][4][5][6] It is classified as a benzyl ether.[7] The molecule

consists of a benzyl group attached to an ethyl group through an ether linkage, giving it both

aromatic and aliphatic characteristics.[2] Under standard conditions, it exists as a colorless, oily

liquid with a powerful, fruity, and somewhat sharp aromatic odor, sometimes described as

resembling pineapple.[1][3][5]
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Identifier Value

IUPAC Name (ethoxymethyl)benzene[1][6]

CAS Number 539-30-0[2]

Molecular Formula C₉H₁₂O[1][3]

Molecular Weight 136.19 g/mol [1][3]

Synonyms
(Ethoxymethyl)benzene, Ethyl benzyl ether,

Benzyl ethyl oxide[1][4]

Physical Properties
A summary of the key physical properties of benzyl ethyl ether is presented in the table below.

Property Value Conditions

Melting Point 2.5 °C[8][9][10] -

Boiling Point 186-187 °C[5][11] @ 760 mmHg

87-88 °C[5][11] @ 30 mmHg

65 °C[8][9] @ 10 mmHg

Density 0.947 - 0.951 g/cm³[1][11] @ 20 °C

0.949 g/cm³[8][9] -

Refractive Index (n_D) 1.493 - 1.498[1][11] @ 20 °C

1.4955[8][9] @ 20 °C

Vapor Pressure 0.925 mmHg[5][11] @ 25 °C

Flash Point 61.67 °C (143 °F)[11] TCC

Solubility

Insoluble in water; soluble in

alcohol, ether, and oils.[1][3]

[11]

-

logP (o/w) 2.16[1][4][5][11] -
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Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of benzyl ethyl ether shows characteristic signals for

the aromatic protons of the benzyl group, the methylene protons of the benzyl and ethyl

groups, and the methyl protons of the ethyl group. The aromatic protons typically appear as

a multiplet in the range of 7.2-7.4 ppm. The benzylic protons (-CH₂-) appear as a singlet

around 4.5 ppm. The methylene protons of the ethyl group (-O-CH₂-) appear as a quartet

around 3.5 ppm, and the methyl protons (-CH₃) appear as a triplet around 1.2 ppm.

¹³C NMR: The carbon-13 NMR spectrum provides further structural confirmation with signals

corresponding to the aromatic carbons, the benzylic carbon, and the carbons of the ethyl

group.

Mass Spectrometry (MS)
The mass spectrum of benzyl ethyl ether shows a molecular ion peak (M+) at m/z 136. Key

fragmentation patterns include the tropylium ion at m/z 91, which is characteristic of benzyl

compounds, and other fragments resulting from the cleavage of the ether linkage.

Infrared (IR) Spectroscopy
The IR spectrum of benzyl ethyl ether displays characteristic absorption bands. A strong C-O

stretching vibration is typically observed in the region of 1050-1150 cm⁻¹. Phenyl alkyl ethers

often show two strong absorbances for C-O stretching at approximately 1050 and 1250 cm⁻¹.

[12] Additional bands corresponding to aromatic C-H stretching (above 3000 cm⁻¹), aliphatic C-

H stretching (below 3000 cm⁻¹), and aromatic C=C bending vibrations are also present.

Chemical Properties and Reactivity
Benzyl ethyl ether is a relatively stable compound under normal conditions.[2] However, it can

undergo reactions typical of ethers.

Ether Cleavage: The ether linkage can be cleaved by strong acids such as HBr or HI.

Oxidation: As an ether, it has the potential to form explosive peroxides upon prolonged

exposure to air and light.
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Hydrogenolysis: The benzyl group can be selectively removed by catalytic hydrogenation

(e.g., using H₂ and a palladium catalyst), a reaction that is useful in organic synthesis for

deprotection.[8]

Experimental Protocols
Synthesis of Benzyl Ethyl Ether via Williamson Ether
Synthesis
The most common method for preparing benzyl ethyl ether is the Williamson ether synthesis.

[13] This Sₙ2 reaction involves the reaction of an alkoxide with a primary alkyl halide.[14] For

benzyl ethyl ether, this involves the reaction of sodium ethoxide with benzyl chloride.

Materials:

Benzyl chloride

Sodium metal

Absolute ethanol

Diethyl ether

Anhydrous calcium chloride or sodium sulfate

5% Sodium hydroxide solution

Saturated sodium chloride solution (brine)

Procedure:

Preparation of Sodium Ethoxide: In a round-bottom flask equipped with a reflux condenser

and a drying tube, carefully add sodium metal to an excess of absolute ethanol under an

inert atmosphere (e.g., nitrogen or argon). The reaction is exothermic and will produce

hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved, forming a

solution of sodium ethoxide in ethanol.
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Reaction with Benzyl Chloride: To the cooled sodium ethoxide solution, add benzyl chloride

dropwise with stirring. An exothermic reaction will occur, and a precipitate of sodium chloride

will form.

Reflux: After the addition is complete, heat the reaction mixture to reflux for a period of time

(typically 1-2 hours) to ensure the reaction goes to completion. Monitor the reaction progress

by thin-layer chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Pour the mixture into a separatory funnel containing water.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash sequentially with 5% aqueous NaOH and then with

saturated sodium chloride solution.[14]

Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent such as

CaCl₂ or Na₂SO₄. Filter to remove the drying agent and remove the solvent by rotary

evaporation.

Purification: Purify the crude benzyl ethyl ether by fractional distillation under reduced

pressure. Collect the fraction boiling at the appropriate temperature.

Synthesis Work-up Purification

Sodium Ethoxide Preparation Reaction
Add Benzyl Chloride

Reflux Quench with Water Extraction with Ether Wash with NaOH Wash with Brine Drying Solvent Removal Fractional Distillation Pure Benzyl Ethyl Ether

Click to download full resolution via product page

Synthesis and Purification Workflow for Benzyl Ethyl Ether.
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Analysis by High-Performance Liquid Chromatography
(HPLC)
Benzyl ethyl ether can be analyzed by reverse-phase HPLC.[1]

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., Newcrom R1)[1]

Mobile Phase:

A mixture of acetonitrile (MeCN) and water.[1] For applications requiring mass spectrometry

(MS) compatibility, a volatile acid such as formic acid should be used instead of phosphoric

acid.[1]

Procedure:

Prepare a standard solution of benzyl ethyl ether of known concentration in the mobile

phase.

Prepare the sample for analysis by dissolving it in the mobile phase.

Set the HPLC parameters (e.g., flow rate, injection volume, column temperature, and UV

detection wavelength).

Inject the standard and sample solutions into the HPLC system.

Identify and quantify the benzyl ethyl ether peak in the sample chromatogram by comparing

its retention time and peak area to that of the standard.

Sample Preparation HPLC Injection Separation on C18 Column
Mobile Phase (MeCN/H₂O)

UV Detection Data AnalysisChromatogram Quantification

Click to download full resolution via product page
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General Workflow for HPLC Analysis of Benzyl Ethyl Ether.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a suitable technique for the analysis of benzyl ethyl ether.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

A capillary column suitable for the analysis of semi-volatile organic compounds (e.g., a DB-

5MS column).

GC Parameters:

Injector Temperature: Typically around 250-280 °C.

Oven Temperature Program: A temperature ramp starting from a lower temperature (e.g., 50-

60 °C) and increasing to a higher temperature (e.g., 250-300 °C) to ensure good separation.

Carrier Gas: Helium or hydrogen.

MS Parameters:

Ionization Mode: Electron Ionization (EI).

Scan Range: A suitable mass range to detect the molecular ion and key fragments of benzyl
ethyl ether (e.g., m/z 40-200).

Procedure:

Prepare a standard solution of benzyl ethyl ether in a suitable solvent (e.g.,

dichloromethane or hexane).

Prepare the sample for analysis by dissolving it in the same solvent.

Inject the standard and sample solutions into the GC-MS system.
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Identify the benzyl ethyl ether peak in the total ion chromatogram based on its retention

time.

Confirm the identity of the peak by comparing its mass spectrum with a reference spectrum.

Quantify the amount of benzyl ethyl ether in the sample using a calibration curve generated

from the standard solutions.

Applications in Research and Industry
Benzyl ethyl ether has several applications:

Flavoring Agent: It is used in the food and fragrance industries due to its fruity aroma.[9]

Organic Synthesis: It serves as a reagent and a solvent in various organic reactions.[5][9]

Protecting Group: The benzyl ether group is used as a protecting group for alcohols in multi-

step organic syntheses. It is stable under a variety of reaction conditions and can be

selectively removed by hydrogenolysis.[8]

To date, there is limited information available in the public domain regarding specific

applications of benzyl ethyl ether in drug development or its direct involvement in defined

biological signaling pathways. Its primary role in a pharmaceutical context would likely be as an

intermediate or a protecting group in the synthesis of more complex active pharmaceutical

ingredients.

Safety and Handling
Benzyl ethyl ether is a flammable liquid and should be handled with appropriate safety

precautions.[2] It may be harmful if swallowed, inhaled, or absorbed through the skin, and can

cause skin and eye irritation.[2] It is important to work in a well-ventilated area, use personal

protective equipment (gloves, safety glasses), and avoid sources of ignition. As with other

ethers, there is a risk of peroxide formation upon storage, so it should be stored in a cool, dry,

and dark place in a tightly sealed container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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